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Compound of Interest

Compound Name: Cinpa1

Cat. No.: B1669064 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Cinpa1 was publicly available at the time

of this writing. The following procedures are based on general best practices for the disposal of

potent, biologically active research chemicals. It is imperative to obtain the specific SDS from

your supplier before handling this compound and follow all instructions provided therein. This

guide is intended to supplement, not replace, institutional and regulatory guidelines.

Cinpa1 (CAR inhibitor not PXR activator 1) is a potent and specific small-molecule inhibitor of

the constitutive androstane receptor (CAR). As a biologically active compound used in

research, particularly in drug development, its proper handling and disposal are critical to

ensure personnel safety and prevent environmental contamination. This document provides

essential information and step-by-step guidance for the safe disposal of Cinpa1 and

associated contaminated materials.

Immediate Safety and Handling Precautions
Before beginning any work with Cinpa1, a thorough risk assessment must be conducted. Due

to its potent biological activity, it should be handled in a designated area, such as a chemical

fume hood, to avoid inhalation of any dust or aerosols.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile) are required. Double gloving is

recommended.
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Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A dedicated lab coat should be worn and laundered separately from personal

clothing.

Respiratory Protection: If there is a risk of aerosolization and work cannot be conducted in a

fume hood, a fit-tested N95 respirator or higher should be used.

Cinpa1 Properties and Storage
A summary of the key quantitative data for Cinpa1 is provided in the table below for easy

reference.

Property Value

Molecular Weight 395.49 g/mol

CAS Number 102636-74-8

Solubility DMSO: 200 mg/mL (505.7 mM)

IC₅₀
~70 nM for reducing CAR-mediated

transcription

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Step-by-Step Disposal Protocol
The proper disposal of Cinpa1 and any materials that have come into contact with it must be

managed in accordance with local, state, and federal regulations. The following protocol

outlines a general procedure for safe disposal.

Experimental Protocol: Decontamination and Disposal
of Cinpa1
Objective: To safely decontaminate and dispose of Cinpa1 solid waste, liquid waste, and

contaminated laboratory materials.
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Materials:

Appropriately labeled hazardous waste containers (for solid and liquid waste)

Personal Protective Equipment (PPE) as specified above

Inactivating solution (e.g., 10% bleach solution, prepared fresh)

Organic solvent for rinsing (e.g., ethanol or isopropanol)

Absorbent pads or materials

Secondary containment for waste containers

Procedure:

Segregation of Waste:

All waste contaminated with Cinpa1 must be segregated from general laboratory waste.

This includes:

Unused or expired solid Cinpa1 powder.

Solutions containing Cinpa1 (e.g., in DMSO).

Contaminated consumables such as pipette tips, microfuge tubes, gloves, and bench

paper.

Solid Waste Disposal:

Collect all solid waste, including contaminated PPE and consumables, in a dedicated,

puncture-proof hazardous waste container with a secure lid.

The container must be clearly labeled with "Hazardous Waste," "Toxic," and the chemical

name "Cinpa1."

Liquid Waste Disposal:
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Collect all liquid waste containing Cinpa1 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

The container material must be compatible with the solvent used (e.g., a polyethylene

container for DMSO solutions).

Do not mix Cinpa1 waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Decontamination of Glassware and Surfaces:

Reusable Glassware: Immerse glassware in an inactivating solution, such as a freshly

prepared 10% bleach solution, for at least 30 minutes. After soaking, rinse thoroughly with

water, followed by an appropriate organic solvent like ethanol to remove any residual

compound.

Work Surfaces: At the end of each procedure, wipe down the work surface with an

inactivating solution, followed by a water rinse and then an organic solvent rinse.

Final Disposal:

All sealed and labeled hazardous waste containers must be disposed of through your

institution's approved hazardous waste management program.

Do not under any circumstances dispose of Cinpa1 waste in the regular trash or down the

drain.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Cinpa1.
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Caption: Workflow for the safe disposal of Cinpa1 and contaminated materials.

To cite this document: BenchChem. [Proper Disposal of Cinpa1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669064#cinpa1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1669064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669064?utm_src=pdf-body
https://www.benchchem.com/product/b1669064#cinpa1-proper-disposal-procedures
https://www.benchchem.com/product/b1669064#cinpa1-proper-disposal-procedures
https://www.benchchem.com/product/b1669064#cinpa1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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